Cas no 5417-20-9 (1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one)
5417-20-9 structure
Product Name:1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one
CAS No:5417-20-9
MF:C11H14O3
MW:194.227063655853
MDL:MFCD19301905
CID:385563
PubChem ID:222086
Update Time:2025-04-19
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,4-dimethoxy-2-methylphenyl)-
- 1-(3,4-dimethoxy-2-methylphenyl)ethanone
- 2'-Methyl-3',4'-dimethoxy-acetophenon
- 2-methyl-3,4-dimethoxyacetophenone
- 6-Acetyl-2,3-dimethoxy-toluol
- EN300-211072
- 5417-20-9
- DTXSID40278443
- NSC7381
- 1-(3,4-dimethoxy-2-methyl-phenyl)-ethanone
- 1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one
- AKOS022505712
- AM20040679
- Z1251358034
- NSC-7381
- SCHEMBL10740410
- CS-0239367
- 1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one
-
- MDL: MFCD19301905
- Inchi: 1S/C11H14O3/c1-7-9(8(2)12)5-6-10(13-3)11(7)14-4/h5-6H,1-4H3
- InChI Key: SKRFNWJZAZMOFB-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(C(C)=O)=C1C)OC
Computed Properties
- Exact Mass: 194.09400
- Monoisotopic Mass: 194.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.048
- Boiling Point: 294.3°Cat760mmHg
- Flash Point: 122.6°C
- Refractive Index: 1.499
- PSA: 35.53000
- LogP: 2.21480
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D482415-10mg |
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482415-50mg |
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D482415-100mg |
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Enamine | EN300-211072-0.05g |
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 95.0% | 0.05g |
$135.0 | 2025-03-21 | |
| Enamine | EN300-211072-0.1g |
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 95.0% | 0.1g |
$202.0 | 2025-03-21 | |
| Enamine | EN300-211072-0.25g |
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 95.0% | 0.25g |
$289.0 | 2025-03-21 | |
| Enamine | EN300-211072-0.5g |
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 95.0% | 0.5g |
$480.0 | 2025-03-21 | |
| Enamine | EN300-211072-1.0g |
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 95.0% | 1.0g |
$614.0 | 2025-03-21 | |
| Enamine | EN300-211072-2.5g |
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 95.0% | 2.5g |
$1202.0 | 2025-03-21 | |
| Enamine | EN300-211072-5.0g |
1-(3,4-dimethoxy-2-methylphenyl)ethan-1-one |
5417-20-9 | 95.0% | 5.0g |
$1779.0 | 2025-03-21 |
1-(3,4-Dimethoxy-2-methylphenyl)ethan-1-one Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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